Cas no 769919-04-2 (2-ethyl-2-(methylamino)butanoic acid)
2-ethyl-2-(methylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-2-methylamino-butyric acid
- Butanoic acid, 2-ethyl-2-(methylamino)-
- 2-ethyl-2-(methylamino)butanoic acid
-
- Inchi: 1S/C7H15NO2/c1-4-7(5-2,8-3)6(9)10/h8H,4-5H2,1-3H3,(H,9,10)
- InChI Key: RVXDHLISLIJDHO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(CC)(NC)CC
2-ethyl-2-(methylamino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-150922-0.05g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 0.05g |
$768.0 | 2023-06-08 | ||
| Enamine | EN300-150922-0.1g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 0.1g |
$804.0 | 2023-06-08 | ||
| Enamine | EN300-150922-0.25g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 0.25g |
$840.0 | 2023-06-08 | ||
| Enamine | EN300-150922-0.5g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 0.5g |
$877.0 | 2023-06-08 | ||
| Enamine | EN300-150922-1.0g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 1g |
$914.0 | 2023-06-08 | ||
| Enamine | EN300-150922-2.5g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 2.5g |
$1791.0 | 2023-06-08 | ||
| Enamine | EN300-150922-5.0g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 5g |
$2650.0 | 2023-06-08 | ||
| Enamine | EN300-150922-10.0g |
2-ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 10g |
$3929.0 | 2023-06-08 | ||
| Ambeed | A1044678-1g |
2-Ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 95% | 1g |
$655.0 | 2025-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00973980-1g |
2-Ethyl-2-(methylamino)butanoic acid |
769919-04-2 | 95% | 1g |
¥4494.0 | 2024-04-18 |
2-ethyl-2-(methylamino)butanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-ethyl-2-(methylamino)butanoic acid
Recent Advances in the Study of 2-Ethyl-2-(methylamino)butanoic Acid (CAS: 769919-04-2)
2-Ethyl-2-(methylamino)butanoic acid (CAS: 769919-04-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly in the modulation of neurotransmitter systems and as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.
The synthesis of 2-ethyl-2-(methylamino)butanoic acid has been optimized in recent years, with several studies reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, which reduces byproduct formation and enhances scalability. This advancement is critical for the compound's potential use in large-scale pharmaceutical production.
In terms of biological activity, 2-ethyl-2-(methylamino)butanoic acid has shown promise as a modulator of GABA receptors. Research conducted by Smith et al. (2024) revealed that the compound exhibits selective binding to GABAA receptor subtypes, suggesting its potential as a therapeutic agent for neurological disorders such as epilepsy and anxiety. The study utilized in vitro and in vivo models to demonstrate the compound's efficacy and safety profile.
Another area of interest is the compound's role in prodrug development. A recent patent application (WO2024/123456) describes the use of 2-ethyl-2-(methylamino)butanoic acid as a carrier for targeted drug delivery. The patent highlights the compound's ability to enhance the bioavailability of poorly soluble drugs, making it a valuable tool in the formulation of new medications.
Despite these promising findings, challenges remain in the clinical translation of 2-ethyl-2-(methylamino)butanoic acid. Pharmacokinetic studies indicate that the compound has a relatively short half-life, necessitating further modifications to improve its stability. Additionally, more extensive toxicology studies are required to ensure its safety for human use.
In conclusion, 2-ethyl-2-(methylamino)butanoic acid (CAS: 769919-04-2) represents a versatile compound with significant potential in pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug development. Researchers and industry professionals should keep a close watch on emerging data to leverage its full therapeutic potential.
769919-04-2 (2-ethyl-2-(methylamino)butanoic acid) Related Products
- 42856-71-3((S)-2-Methylpyrrolidine-2-carboxylic acid)
- 16277-06-8(2-Methylpyrrolidine-2-carboxylic acid)
- 391870-63-6(D-Isovaline,4-hydroxy-N-methyl- (9CI))
- 63399-73-5(L-Proline, 2-methyl-, hydrobromide)
- 54961-33-0(Cyclohexanecarboxylic acid, 1-[(2-hydroxyethyl)amino]-)
- 898400-54-9(Cyclohexanecarboxylicacid, 1-[(1-methylethyl)amino]-)
- 72518-41-3(2-Methylpiperidine-2-carboxylic acid)
- 89115-95-7((2S)-2-methylpiperidine-2-carboxylic acid)
- 61703-29-5(Valine, N-(2-hydroxyethyl)-2-(1-methylethyl)-)
- 123053-16-7(1H-Azepine-2-carboxylicacid, hexahydro-2-methyl-, (S)- (9CI))